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Compound of Interest

Compound Name: 4-Acetylbenzoyl chloride

Cat. No.: B1315609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-acetylbenzoyl chloride (CAS No: 31076-84-3). Due to the limited availability of specific

toxicological data for this compound, this guide incorporates safety information from the closely

related and well-studied compound, benzoyl chloride, as a surrogate for hazard assessment.

This approach is taken to ensure a conservative and robust safety protocol. All

recommendations should be implemented in conjunction with a site-specific risk assessment

and adherence to all applicable local, state, and national regulations.

Chemical and Physical Properties
Proper handling of any chemical begins with a thorough understanding of its physical and

chemical properties. These properties influence its behavior under various conditions and are

critical for designing safe experimental and storage protocols.
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Property Value Reference

Molecular Formula C₉H₇ClO₂ [1]

Molecular Weight 182.6 g/mol [1]

Appearance Colorless to yellow liquid [2]

Odor Pungent, irritating [2][3]

Boiling Point No data available

Melting Point No data available

Flash Point
No data available (Benzoyl

chloride: 72 °C / 162 °F)
[2][3]

Density
No data available (Benzoyl

chloride: 1.211 g/mL at 25 °C)
[2][3]

Solubility in Water Reacts readily, hydrolyzes [1][4]

Hazard Identification and Classification
4-Acetylbenzoyl chloride is a hazardous chemical that requires careful handling to avoid

adverse health effects. Its primary hazards are associated with its corrosive nature and

reactivity.[1]

Corrosivity: As an acyl chloride, it is expected to be corrosive and can cause severe irritation

and burns upon contact with skin, eyes, and the respiratory tract.[1]

Lachrymator: The compound is an eye irritant, causing tearing and discomfort.[1]

Reactivity with Water: It reacts with water and moisture to release hydrochloric acid fumes,

which are corrosive and irritating to the respiratory system.[1][4]

Flammability: While specific data is unavailable, it may be flammable and can decompose

upon heating to release toxic fumes.[1]

Due to the lack of specific GHS classification for 4-acetylbenzoyl chloride, the classification

for benzoyl chloride should be provisionally adopted:
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Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 1B)

Serious Eye Damage/Eye Irritation (Category 1)

Skin Sensitization (Category 1)

Exposure Controls and Personal Protection
To minimize exposure and ensure personnel safety, a multi-layered approach combining

engineering controls, administrative controls, and personal protective equipment (PPE) is

essential.

Engineering Controls
Ventilation: All work with 4-acetylbenzoyl chloride should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[5]

Emergency Equipment: Eyewash stations and safety showers must be readily accessible in

the immediate work area.[5]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling 4-acetylbenzoyl chloride.
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Body Part Recommended Protection Standard

Eyes/Face
Chemical safety goggles and a

face shield.

OSHA 29 CFR 1910.133 or EN

166

Skin

Chemical-resistant gloves

(e.g., Viton®, Butyl rubber), a

lab coat, and additional

protective clothing as needed

to prevent skin contact.

Respiratory

For operations with a potential

for generating aerosols or

vapors, a NIOSH-approved

respirator with an appropriate

cartridge for acid gases should

be used.

OSHA 29 CFR 1910.134 or EN

149

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is paramount to preventing accidents and

ensuring the long-term stability of the chemical.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Handle in a chemical fume hood.

Keep away from incompatible materials such as water, alcohols, bases, and oxidizing

agents.[2]

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB8854753_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed to prevent contact with moisture.

Store away from incompatible materials.

The storage area should be designated for corrosive materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[6]

Fire-Fighting Measures
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While 4-acetylbenzoyl chloride itself may not be highly flammable, its reactivity and

decomposition products pose significant fire-related hazards.

Aspect Recommendation

Suitable Extinguishing Media
Dry chemical, carbon dioxide, or alcohol-

resistant foam.

Unsuitable Extinguishing Media

DO NOT use water, as it reacts with the

substance to produce corrosive and toxic

hydrochloric acid gas.[7]

Hazardous Combustion Products
Carbon monoxide, carbon dioxide, hydrogen

chloride gas, and potentially phosgene.[3]

Fire-Fighting Procedures

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

clothing.

Accidental Release Measures
A prompt and well-coordinated response to a spill is crucial to mitigate the hazard.
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Step Action

1. Evacuation & Isolation
Evacuate non-essential personnel from the spill

area. Isolate the hazard area and deny entry.

2. Ventilation

Ensure adequate ventilation. If the spill is in a

poorly ventilated area, use a self-contained

breathing apparatus.

3. Containment

Contain the spill using inert, non-combustible

absorbent materials such as dry sand or earth.

DO NOT use combustible materials like

sawdust.

4. Neutralization (with caution)

For small spills, cautiously neutralize with a

suitable agent like soda ash or calcium

carbonate.

5. Collection & Disposal

Carefully collect the absorbed material into a

suitable, labeled container for hazardous waste

disposal. Do not seal the container tightly if gas

evolution is possible.

6. Decontamination
Decontaminate the spill area with a suitable

cleaning agent.

Experimental Protocols
Detailed experimental protocols involving 4-acetylbenzoyl chloride will be highly specific to

the intended reaction. However, a general workflow for its use as an acylating agent is provided

below. All steps must be performed in a chemical fume hood with appropriate PPE.

Preparation Reaction Work-up and Purification

Prepare Anhydrous
Reagents and Solvents

Assemble Dry
Glassware under
Inert Atmosphere

Dissolve Substrate
and Base in Solvent

Cool Reaction
Mixture (e.g., 0 °C)

Slowly Add
4-Acetylbenzoyl Chloride

Monitor Reaction
(TLC, LC-MS)

Quench with Water
or Aqueous Solution

Extract Product
with Organic Solvent

Dry Organic Layer
(e.g., MgSO4)

Purify Product
(e.g., Chromatography)
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General workflow for an acylation reaction using 4-acetylbenzoyl chloride.

Logical Decision Pathways
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-acetylbenzoyl
chloride.
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Start: Need to use
4-Acetylbenzoyl Chloride

Conduct Risk Assessment

Don Appropriate PPE

Verify Fume Hood
Functionality

Prepare Materials
and Equipment

Perform Reaction

Quench and Work-up

Dispose of Waste
Properly

Decontaminate Glassware
and Work Area

End
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A logical workflow for the safe handling of 4-acetylbenzoyl chloride.
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Spill Response Decision Tree
This diagram outlines the decision-making process in the event of a spill.

action_node Spill Detected

Major Spill?

Evacuate Area
Call Emergency Response

Yes

Alert Personnel
in Immediate Area

No

Can you handle it
safely?

No

Don Appropriate PPE

Yes

Contain Spill with
Inert Absorbent

Collect and Dispose
of Waste

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1315609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315609?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s732901
https://m.chemicalbook.com/ProductChemicalPropertiesCB8854753_EN.htm
https://cameochemicals.noaa.gov/chemical/2594
https://www.nbinno.com/article/other-organic-chemicals/chemical-reactivity-benzoyl-chloride-guide-rd-scientists-ov
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/benzoyl-chloride-4-acetyl-9ci-pd180713138797.html
https://cameochemicals.noaa.gov/chris/BZC.pdf
https://www.benchchem.com/product/b1315609#4-acetylbenzoyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1315609#4-acetylbenzoyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1315609#4-acetylbenzoyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1315609#4-acetylbenzoyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1315609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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